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Compound of Interest

Compound Name: S-22153

Cat. No.: B10774458 Get Quote

Disclaimer: This document provides general guidance for the proper disposal of the research

chemical S-22153 in a laboratory setting. As a specific Safety Data Sheet (SDS) for S-22153 is

not readily available, these procedures are based on established best practices for the disposal

of laboratory chemical waste.[1][2][3][4][5] It is imperative to consult with your institution's

Environmental Health and Safety (EHS) department for specific regulations and guidance

applicable to your location.[3][4]

Core Principles of Chemical Waste Disposal
The safe and responsible disposal of laboratory chemicals is paramount for protecting

personnel and the environment. The following foundational principles, derived from regulatory

and expert guidelines, must be strictly adhered to:

Prohibition of Improper Disposal: Chemical waste must not be disposed of down the sink or

in regular trash receptacles.[1][3][5] Such actions can lead to environmental contamination

and hazardous chemical reactions within the drainage system.

Assumption of Hazard: All chemical waste should be treated as hazardous unless explicitly

determined to be non-hazardous by a qualified individual.[4] In the absence of specific data

for S-22153, it must be managed as a hazardous substance.

Mandatory Labeling: All waste containers must be clearly and accurately labeled.[1][2][3]

This is critical for ensuring safe handling and proper disposal by EHS personnel.
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Segregation of Incompatible Chemicals: To avert dangerous reactions, different classes of

chemical waste must be stored separately.[1][2][4]

Use of Designated Disposal Services: Your institution's EHS department provides approved

channels for the collection and disposal of chemical waste.[1][4]

Quantitative Data Summary: Key Disposal
Considerations
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Parameter Guideline Source(s)

Waste Accumulation Time

Waste should not be

accumulated in a laboratory for

more than nine months. Local

regulations may enforce a

shorter period, such as 90

days.

[2][3]

Maximum Accumulation

Volume

In areas not designated as

official waste accumulation

sites, the volume of chemical

waste must not exceed 55

gallons at any given time.

[3][4]

Container Fill Level

To allow for vapor expansion

and prevent spills, waste

containers should be filled to

no more than 90% of their total

capacity.

[2]

Aqueous Waste pH (for non-

hazardous drain disposal)

The pH of aqueous solutions

must be between 5.5 and 11.0

for drain disposal, where

permitted. However, S-22153

waste should not be drain

disposed without a formal non-

hazardous determination.

[3]

Empty Container Rinsing (for

acutely hazardous waste)

Containers that held acutely

hazardous waste must be

triple-rinsed with a suitable

solvent (using a volume of

approximately 5% of the

container for each rinse). The

resulting rinsate must be

collected and disposed of as

hazardous waste.

[4]
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Experimental Protocol: Step-by-Step Disposal of S-
22153
This protocol details the standard operating procedure for the collection and preparation of S-
22153 waste for final disposal.

Materials:

Appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and

chemical-resistant gloves.

A designated and correctly labeled hazardous waste container that is chemically compatible

with the waste. The original chemical container is often a suitable option.[4]

Secondary containment for the waste container, such as a larger, chemically resistant basin

or tub.[2][4]

Hazardous waste tags or labels as mandated by your institution.[3]

Procedure:

Designate a Waste Collection Area: Within the laboratory, identify a specific location for the

accumulation of S-22153 waste. This area must be under the direct control of laboratory

personnel and situated away from common traffic areas.[3][4]

Prepare the Waste Container:

Choose a container that is in good condition, free from leaks, and compatible with S-
22153 and any associated solvents.[1][4]

Affix a hazardous waste label to the container before the first addition of waste.[3]

Complete the label with all necessary information, including the full chemical name ("N-[2-

(5-ethylbenzo[b]thien-3-yl)ethyl]-acetamide" and "S-22153"), the date of initial waste

addition, and the name of the principal investigator. Avoid the use of abbreviations.[1][3]

Collect the Waste:
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Carefully transfer all S-22153 waste into the designated container. This includes any

unused stock solutions, contaminated disposable materials (e.g., pipette tips, gloves), and

materials used for spill cleanup.[4]

If a funnel is used for transferring liquid waste, it must be removed promptly after use, and

the container must be securely sealed.[3]

Do not commingle S-22153 waste with other, incompatible waste streams.

Store the Waste Container:

The waste container must be kept tightly sealed at all times, except when waste is being

added.[3][4]

Place the sealed container within a secondary containment unit to mitigate the impact of

potential spills.[2][4]

Store the container in the designated waste collection area.

Arrange for Disposal:

When the container is full (not exceeding 90% capacity) or the maximum allowable

accumulation time has been reached, arrange for its collection by your institution's EHS

department.[2][3]

Adhere to your institution's specific protocol for requesting a waste pickup, which may

involve using an online system or making a phone call.[3]

Mandatory Visualization: Chemical Waste Disposal
Workflow
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Waste Generation and Collection
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Securely Seal Container
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Store in Designated Area
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of S-22153 laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. danielshealth.com [danielshealth.com]

2. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]

3. Chemical Safety – Stanford Environmental Health & Safety [ehs.stanford.edu]

4. vumc.org [vumc.org]

5. ehs.stanford.edu [ehs.stanford.edu]

To cite this document: BenchChem. [S-22153 Proper Disposal Procedures: A Guide for
Laboratory Personnel]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10774458#s-22153-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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